Cas no 30226-21-2 (Propanoic acid,2-(1H-indazol-6-yloxy)-)

• Product Name: Propanoic acid,2-(1H-indazol-6-yloxy)-
• CAS No: 30226-21-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 314689
• PubChem ID: 207588
• Update Time: 2025-04-19

Propanoic acid,2-(1H-indazol-6-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(1H-indazol-6-yloxy)-
• 2-(1H-indazol-6-yloxy)propanoic acid
• Acide (indazolyl-6' oxy)-2 propionique
• 30226-21-2
• Propanoic acid, 2-(1H-indazol-6-yloxy)-
• 2-[(2H-Indazol-6-yl)oxy]propanoic acid
• Acide (indazolyl-6' oxy)-2 propionique [French]
• DTXSID90952605

• Inchi： 1S/C10H10N2O3/c1-6(10(13)14)15-8-3-2-7-5-11-12-9(7)4-8/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： HKCGZLNTRVAZJM-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC2C=NNC=2C=1

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.21